2-(Isopropylthio)-5-(4-(2-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazole

• IUPAC Name: 2-[4-(2-methoxyphenyl)piperazin-1-yl]-5-propan-2-ylsulfanyl-1,3,4-thiadiazole
• InChI: InChI=1S/C16H22N4OS2/c1-12(2)22-16-18-17-15(23-16)20-10-8-19(9-11-20)13-6-4-5-7-14(13)21-3/h4-7,12H,8-11H2,1-3H3
• InChI Key: MJXONHSEWBBZHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NN=C(S1)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C16H22N4OS2
• Molecular Weight: 350.5 g/mol

Description

2-(Isopropylthio)-5-(4-(2-methoxyphenyl)piperazin-1-yl)-1,3,4-thiadiazole, also known as IMD-1041, is a novel compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of thiadiazole derivatives and has shown promising results in various scientific research applications.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

A study by Başoğlu et al. (2013) explored the microwave-assisted synthesis of molecules containing penicillanic acid or cephalosporanic acid moieties, including 1,3,4-thiadiazole structures. These compounds were tested for antimicrobial, antilipase, and antiurease activities. Some of the synthesized molecules displayed good to moderate antimicrobial activity against test microorganisms, with two compounds showing antiurease activity and four exhibiting antilipase activity (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Efficient Synthesis of PPARpan Agonist

Guo et al. (2006) described an efficient synthesis of a potent PPARpan agonist, highlighting a seven-step synthesis that includes a highly regioselective carbon-sulfur bond formation. This research contributes to the development of therapeutic agents targeting PPAR receptors (Guo, Erickson, Fitzgerald, Matsuoka, Rafferty, Sharp, Sickles, & Wisowaty, 2006).

Synthesis and Antibacterial Activity of Imidazothiadiazoles

Hu et al. (2008) optimized the synthetic method and evaluated the antibacterial activity of fused heterocyclic thiadiazole compounds. Introduction of polar groups enhanced the antibacterial activity, suggesting the potential for further structural investigations (Hu, Hou, Xie, Huang, & Zhang, 2008).

Anti-Inflammatory and Analgesic Agents Derived from Visnaginone and Khellinone

Research by Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone with demonstrated anti-inflammatory and analgesic activities. These compounds were found to inhibit COX-2 selectively, offering potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Novel 1,3,4-Thiadiazole Amide Derivatives Containing Piperazine

A study by Xia (2015) focused on the synthesis of 1,3,4-thiadiazole amide compounds containing piperazine, showing certain compounds' inhibitory effects against Xanthomonas campestris pv. oryzae and antiviral activity against tobacco mosaic virus. This highlights the potential for agricultural applications (Xia, 2015).

Synthesis, Theoretical, and Biological Evaluation of 1,3,4-Thiadiazole Derivatives

Farooqi et al. (2018) synthesized new 1,3,4-thiadiazole derivatives of ibuprofen and ciprofloxacin, conducting in vitro DNA binding investigations and evaluating their anticancer potential against the Huh-7 cell line. Results suggested significant binding and potential as anti-cancer drug candidates (Farooqi, Arshad, Channar, Perveen, Saeed, Larik, & Javeed, 2018).